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Compound of Interest

Compound Name: Perfluoro-tert-butanol

Cat. No.: B1216648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available environmental and
safety data for perfluoro-tert-butanol (PFTB). Due to its unique properties, PFTB is a valuable
compound in various scientific and industrial applications, including as a solvent and in the
synthesis of specialty chemicals.[1] However, as with many perfluorinated compounds,
concerns regarding its environmental fate and potential health effects necessitate a thorough
evaluation. This document summarizes key data from safety data sheets, toxicological studies,
and environmental science literature to inform safe handling, risk assessment, and future
research.

Chemical and Physical Properties

Perfluoro-tert-butanol is a colorless liquid with high thermal stability and resistance to
chemical degradation.[1] Its fully fluorinated tert-butyl group imparts both hydrophobic and
lipophobic characteristics.[1]
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Property Value Source
CAS Number 2378-02-1 [1]
Molecular Formula C4HF90 [1]
Molecular Weight 236.04 g/mol

Boiling Point 45 °C [2]
Melting Point -15°C [2]
Density 1.693 g/mL at 25 °C [2]
Vapor Pressure 357.7 hPa at 20 °C [2]
Flash Point 44-45 °C [2]
Water Solubility No data available [2]
pKa 5.4

Safety Data
Toxicological Data

The primary hazards associated with perfluoro-tert-butanol are acute inhalation toxicity, skin
irritation, and serious eye irritation.[3][4]
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Endpoint Species Value Classification Source
Acute Inhalation LC50: 5,115 o
o Mouse Toxic if inhaled [5]
Toxicity mg/L (4 h)
Acute Inhalation pLC50: 4.363 [-
o Mouse -
Toxicity (QSAR) log(mmol/m~3)]
Skin ]
) o Causes skin )
Corrosion/Irritatio - o Warning [31[4]
irritation
n
Serious Eye Causes serious )
- o Warning [3](4]
Damage/Irritation eye irritation
Specific Target
o May cause
Organ Toxicity ) i
) - respiratory Warning [41[5]
(Single o
irritation
Exposure)

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[3]

Handling and Personal Protective Equipment (PPE)

Proper handling and storage are crucial to minimize exposure risks.

» Handling: Use only in well-ventilated areas or outdoors.[3] Avoid breathing vapors or mist.[5]
Avoid contact with skin, eyes, and clothing.[5]

» Storage: Store in a cool, dry, and well-ventilated place.[5] Keep containers tightly closed.[3]

[5]
» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear protective gloves (Viton® is recommended) and clothing to prevent
skin contact.[3]
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o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[4]

Environmental Data

There is a notable lack of specific experimental data for the environmental fate and effects of

perfluoro-tert-butanol. Many safety data sheets explicitly state "no data available" for

ecotoxicity, persistence, and bioaccumulation.[2] General concerns for perfluorinated

compounds include their persistence in the environment and potential for bioaccumulation.[1]

Environmental Fate

Parameter Finding Remarks Source
No experimental data One safety data sheet
available. suggests persistence
Persistence and Perfluorinated is "unlikely" based on 3]
Degradability compounds are available information,
generally known for but no supporting data
their persistence. is provided.
One safety data sheet
suggests
Bioaccumulative No experimental data bioaccumulation is 3]

Potential available. "unlikely," but no
supporting data is
provided.
The product contains
Likely to be mobile in volatile organic
Mobility in Soil the environment due compounds (VOCs) [3]
to its volatility. that will evaporate
easily.
Ecotoxicity

No quantitative data (e.g., LC50 for fish, EC50 for daphnia) for the aquatic toxicity of perfluoro-

tert-butanol were found in the reviewed literature and safety data sheets.

Atmospheric Lifetime and Global Warming Potential
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While a specific atmospheric lifetime for perfluoro-tert-butanol has not been determined, a
radiative efficiency value has been reported.

Parameter Value Source

37.4 W m~2ppb~1 (from a

Radiative Efficiency
1995 source)

The Global Warming Potential (GWP) is calculated based on the radiative efficiency and the
atmospheric lifetime of a compound. Without a determined atmospheric lifetime, an accurate
GWP cannot be calculated. However, the high radiative efficiency suggests that if the
atmospheric lifetime is significant, the GWP could also be substantial.

Experimental Protocols

Detailed experimental protocols for assessing the environmental and safety aspects of
chemicals are established by organizations such as the Organisation for Economic Co-
operation and Development (OECD). The following sections describe the general
methodologies relevant to the data presented in this guide.

Acute Inhalation Toxicity (OECD TG 403)

This test guideline describes the procedure for determining the acute toxicity of a substance
when administered via inhalation.

e Principle: Groups of animals, typically rodents, are exposed to the test substance at various
concentrations for a defined period (usually 4 hours).

e Procedure:

o Test Animals: Healthy, young adult animals of a single sex (or both if significant differences
are expected) are used.

o Exposure: The animals are exposed in inhalation chambers to the test substance as a
gas, vapor, or aerosol at a series of concentrations. A control group is exposed to clean air
under the same conditions.
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o Observation: Animals are observed for signs of toxicity during and after exposure for a
period of up to 14 days. Observations include changes in skin, fur, eyes, mucous
membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity and behavior pattern.

o Data Collection: The number of mortalities is recorded, and the LC50 (the concentration
estimated to cause mortality in 50% of the test animals) is calculated.

» Endpoint: The primary endpoint is the LC50 value and the 95% confidence intervals.
Aquatic Toxicity

Standardized tests are used to determine the toxicity of substances to aquatic organisms.
e Fish, Acute Toxicity Test (OECD TG 203):

o Principle: Fish are exposed to the test substance in a static or semi-static system for 96
hours.

o Endpoint: The LC50 is determined.

e Daphnia sp., Acute Immobilisation Test (OECD TG 202):
o Principle: Young daphnids are exposed to the test substance for 48 hours.
o Endpoint: The EC50 for immobilization is determined.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD TG 201):

o Principle: A growing culture of algae is exposed to the test substance over a period of 72
hours.

o Endpoint: The EC50 for growth inhibition is determined.

Biodegradability

Various methods exist to assess the biodegradability of chemical substances. A common
approach is the measurement of carbon dioxide evolution.
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e CO2 Evolution Test (Modified Sturm Test; OECD TG 301B):

o Principle: The test substance is incubated in a mineral medium with a microbial inoculum.
The amount of CO2 produced is measured and compared to the theoretical maximum
amount of CO2 that can be produced from the complete oxidation of the test substance.

o Procedure:
» A defined concentration of the test substance is added to a mineral salt medium.

» The medium is inoculated with a small number of microorganisms from a mixed
population (e.g., activated sludge).

» The test vessels are incubated in the dark at a constant temperature.

» The evolved CO2 is trapped in a solution (e.g., barium hydroxide or sodium hydroxide)
and quantified by titration or with an inorganic carbon analyzer.

o Endpoint: The percentage of biodegradation is calculated based on the amount of CO2
produced.

Visualizations

Logical Workflow for Environmental and Safety
Assessment

The following diagram illustrates the logical workflow for assessing the environmental and
safety profile of a chemical like perfluoro-tert-butanol.
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Caption: Logical workflow for the environmental and safety assessment of perfluoro-tert-
butanol.

Conclusion

The available data for perfluoro-tert-butanol indicate that it is a hazardous substance
requiring careful handling due to its acute inhalation toxicity and irritant properties. While
quantitative toxicological data is limited, the existing information necessitates the use of
appropriate personal protective equipment and engineering controls to minimize exposure.

A significant data gap exists in the understanding of the environmental fate and ecotoxicity of
perfluoro-tert-butanol. The general persistence of perfluorinated compounds raises concerns,
and the lack of specific data for PFTB highlights an area where further research is critically
needed. The high radiative efficiency also suggests that its potential impact as a greenhouse
gas warrants investigation, particularly a determination of its atmospheric lifetime. For
professionals in drug development and other research fields, this lack of environmental data
should be a consideration in the lifecycle management of this chemical. It is recommended that
where possible, less persistent and better-characterized alternatives are considered. In the
absence of experimental data, computational methods such as Quantitative Structure-Activity

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1216648?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216648?utm_src=pdf-body
https://www.benchchem.com/product/b1216648?utm_src=pdf-body
https://www.benchchem.com/product/b1216648?utm_src=pdf-body
https://www.benchchem.com/product/b1216648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relationship (QSAR) models could be employed to estimate the environmental properties of
perfluoro-tert-butanol to provide preliminary risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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